Cas no 127861-48-7 (2H-1-Benzopyran-2-one,3,6-dihydroxy-7-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one,3,6-dihydroxy-7-methoxy-
• CAS No: 127861-48-7
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• CID: 208680
• PubChem ID: 196821
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,3,6-dihydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3,6-dihydroxy-7-methoxy-
• 3,6-dihydroxy-7-methoxychromen-2-one
• 3-hydroxyisoscopoletin
• 3,6-dihydroxy-7-methoxy-2H-chromen-2-one
• 127861-48-7
• DTXSID00155685
• 2H-1-Benzopyran-2-one, 3,6-dihydroxy-7-methoxy-

• Inchi： 1S/C10H8O5/c1-14-9-4-8-5(2-6(9)11)3-7(12)10(13)15-8/h2-4,11-12H,1H3
• InChI Key： LGBJNBVXHNNETR-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=C(C(=CC1=2)OC)O)O)=O

Computed Properties

• Exact Mass: 208.03714
• Monoisotopic Mass: 208.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.547
• Boiling Point: 487.6°Cat760mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.664
• PSA: 75.99